Cas no 17397-21-6 (Tricyclopropylmethanamine)
Tricyclopropylmethanamine structure
Product Name:Tricyclopropylmethanamine
CAS No:17397-21-6
MF:C10H17N
MW:151.24868273735
CID:2923754
Update Time:2023-08-10
Tricyclopropylmethanamine Chemical and Physical Properties
Names and Identifiers
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- Tricyclopropylmethanamine
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- Inchi: 1S/C10H17N/c11-10(7-1-2-7,8-3-4-8)9-5-6-9/h7-9H,1-6,11H2
- InChI Key: TXVBALSJCKVQQT-UHFFFAOYSA-N
- SMILES: NC(C1CC1)(C1CC1)C1CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 144
- XLogP3: 1.4
- Topological Polar Surface Area: 26
Tricyclopropylmethanamine Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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